Cas no 1156993-29-1 (N-(3-methylphenyl)thian-4-amine)

• Product Name: N-(3-methylphenyl)thian-4-amine
• CAS No: 1156993-29-1
• MF: C₁₂H₁₇NS
• MW: 207.33508181572
• CID: 5097729
• PubChem ID: 43511222
• Update Time: 2026-03-02

N-(3-methylphenyl)thian-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-amine, tetrahydro-N-(3-methylphenyl)-
• N-(3-methylphenyl)thian-4-amine

• Inchi： 1S/C12H17NS/c1-10-3-2-4-12(9-10)13-11-5-7-14-8-6-11/h2-4,9,11,13H,5-8H2,1H3
• InChI Key： NGNDJHISLKARPZ-UHFFFAOYSA-N
• SMILES： C1SCCC(NC2=CC=CC(C)=C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on N-(3-methylphenyl)thian-4-amine

Comprehensive Overview of N-(3-methylphenyl)thian-4-amine (CAS No. 1156993-29-1): Properties, Applications, and Research Insights

N-(3-methylphenyl)thian-4-amine (CAS No. 1156993-29-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique thian-4-amine core structure and 3-methylphenyl substituent, exhibits properties that make it valuable for diverse applications. Researchers and industry professionals frequently search for terms like "N-(3-methylphenyl)thian-4-amine synthesis," "CAS 1156993-29-1 applications," and "thian-4-amine derivatives," reflecting its growing relevance in scientific discourse.

The molecular structure of N-(3-methylphenyl)thian-4-amine combines aromatic and heterocyclic components, offering a versatile platform for chemical modifications. Its CAS No. 1156993-29-1 serves as a critical identifier in regulatory and commercial contexts, ensuring precise communication across global supply chains. Recent studies highlight its potential as a building block for pharmaceutical intermediates, particularly in the development of central nervous system (CNS) targeting agents. This aligns with trending searches such as "CNS drug development 2024" and "heterocyclic compounds in medicine," underscoring its intersection with cutting-edge research.

From a synthetic chemistry perspective, N-(3-methylphenyl)thian-4-amine is often explored for its structure-activity relationships (SAR). Researchers investigate how modifications to the thian-4-amine moiety or the 3-methylphenyl group influence biological activity. Such inquiries resonate with popular queries like "SAR studies of amine derivatives" and "optimizing drug-like molecules." Additionally, its stability and solubility profiles make it a candidate for high-throughput screening (HTS) platforms, a topic frequently searched in conjunction with "drug discovery tools."

Beyond pharmaceuticals, CAS 1156993-29-1 has potential applications in advanced material science. Its aromatic-amine hybrid structure could contribute to the design of organic semiconductors or photoactive materials, areas gaining traction due to the rise of "green electronics" and "renewable energy materials." This dual applicability in life sciences and materials engineering positions N-(3-methylphenyl)thian-4-amine as a compound of multidisciplinary interest.

Quality control and analytical characterization of N-(3-methylphenyl)thian-4-amine are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed, as reflected in search trends like "purity analysis of amine compounds." Suppliers and manufacturers often emphasize compliance with ISO standards and Good Manufacturing Practices (GMP), addressing user concerns about "reliable chemical suppliers 2024."

In summary, N-(3-methylphenyl)thian-4-amine (CAS No. 1156993-29-1) represents a compelling case study in modern chemical innovation. Its relevance to drug discovery, material science, and sustainable technologies ensures its prominence in both academic and industrial settings. By addressing frequently searched topics like "amine derivatives in medicine" and "CAS registry number lookup," this overview bridges the gap between technical expertise and user-driven curiosity.